[3-(N-Boc-piperidinyl)methyl]-4-benzoic acid

• IUPAC Name: 4-[[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-3-yl]methyl]benzoic acid
• InChI: InChI=1S/C18H25NO4/c1-18(2,3)23-17(22)19-10-4-5-14(12-19)11-13-6-8-15(9-7-13)16(20)21/h6-9,14H,4-5,10-12H2,1-3H3,(H,20,21)
• InChI Key: IJJPVMBONQLUCI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC(C1)CC2=CC=C(C=C2)C(=O)O
• Molecular Formula: C18H25NO4
• DSSTOX Substance ID: DTXSID101146737
• Molecular Weight: 319.4 g/mol
• CAS RN: 910442-79-4

Description

“[3-(N-Boc-piperidinyl)methyl]-4-benzoic acid” is a compound that belongs to the class of piperidine derivatives. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The synthesis of piperidine-containing compounds has long been widespread. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. In recent years, a lot of reviews concerning specific methods of piperidine synthesis, functionalization, and their pharmacological application have been published.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction.

Chemical Reactions Analysis

Piperidines are involved in intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. These reactions include hydrogenation, cyclization, cycloaddition, annulation, amination, and multicomponent reactions.

Scientific Research Applications

Pharmacokinetics and Dietary Exposures

• Physiologically-based Pharmacokinetic Analysis : A study focused on benzoic acid (BA) and its pharmacokinetic data across different species, including rats, guinea pigs, and humans, to understand metabolic variations and implications for dietary exposures. This research utilized physiologically-based pharmacokinetic (PBPK) models to predict hepatic metabolism and assess internal exposures to BA, contributing valuable insights into the safety and pharmacokinetic behavior of benzoates in food and beverages (Hoffman & Hanneman, 2017).

Gut Function Regulation

• Regulation of Gut Functions by Benzoic Acid : Research indicated that benzoic acid, used as an antibacterial and antifungal preservative, might improve gut functions by regulating enzyme activity, immunity, and microbiota. This study underscores the potential of benzoic acid derivatives in enhancing gastrointestinal health and offers a basis for exploring similar benefits in derivatives like "[3-(N-Boc-piperidinyl)methyl]-4-benzoic acid" (Mao et al., 2019).

Analytical and Stability Studies

• Stability and Degradation Analysis : A comprehensive study on nitisinone (NTBC) examined its stability under various conditions, identifying degradation products. Such analytical methodologies could be applied to assess the stability and degradation pathways of "this compound," aiding in its development for medical or other applications (Barchańska et al., 2019).

Antifungal and Antibacterial Applications

• Antifungal Compounds from Piper Species : A review highlighted the antifungal activities of compounds isolated from Piper species, including prenylated benzoic acid derivatives. This suggests potential research applications of "this compound" in developing new antifungal or antibacterial agents, given its structural similarity to benzoic acid derivatives (Xu & Li, 2011).

Future Directions

Piperidines are becoming very important in modern drug discovery. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. This suggests that there will be ongoing research and development in this field.

Mechanism of Action

Target of Action

It’s known that piperidine derivatives are important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry .

Mode of Action

It’s worth noting that piperidine-containing compounds are often used in the construction of drugs, suggesting they may interact with various biological targets .

Biochemical Pathways

Piperidine derivatives are known to be involved in a variety of biochemical processes .

Result of Action

As a piperidine derivative, it may have a variety of effects depending on its specific targets .

Action Environment

Like all chemical reactions, its efficacy and stability could be influenced by factors such as temperature, ph, and the presence of other chemicals .